Cas no 257933-26-9 (Iron, dichloro[N,N'-[(2,6-pyridinediyl-κN)diethylidyne]bis[2,6-diethylbenzenamine-κN]]-)

• Product Name: Iron, dichloro[N,N'-[(2,6-pyridinediyl-κN)diethylidyne]bis[2,6-diethylbenzenamine-κN]]-
• CAS No: 257933-26-9
• CID: 5165347
• Update Time: 2025-05-23

Iron, dichloro[N,N'-[(2,6-pyridinediyl-κN)diethylidyne]bis[2,6-diethylbenzenamine-κN]]- Chemical and Physical Properties

Names and Identifiers

• Iron, dichloro[N,N'-[(2,6-pyridinediyl-κN)diethylidyne]bis[2,6-diethylbenzenamine-κN]]-

• Inchi： 1S/C29H35N3.2ClH.Fe/c1-7-22-14-11-15-23(8-2)28(22)30-20(5)26-18-13-19-27(32-26)21(6)31-29-24(9-3)16-12-17-25(29)10-4;;;/h11-19H,7-10H2,1-6H3;2*1H;/q;;;+2/p-2/b30-20+,31-21+;;;
• InChI Key： RXUSDXKXPIDCKB-UKRCUSNJSA-L
• SMILES： [Cl-][Fe+2]12(N(C3C(=CC=CC=3CC)CC)=C(C)C3=CC=CC(C(C)=N1C1C(=CC=CC=1CC)CC)=N23)[Cl-]

Additional information on Iron, dichloro[N,N'-[(2,6-pyridinediyl-κN)diethylidyne]bis[2,6-diethylbenzenamine-κN]]-

Iron, dichloro[N,N'-[(2,6-pyridinediyl-κN)diethylidyne]bis[2,6-diethylbenzenamine-κN]] - A Comprehensive Overview

CAS No 257933-26-9 refers to a specific chemical compound known as Iron, dichloro[N,N'-[(2,6-pyridinediyl-κN)diethylidyne]bis[2,6-diethylbenzenamine-κN]]. This compound is a coordination complex of iron with a unique structure that has garnered attention in various fields of chemistry and materials science. The compound's name suggests its composition: it contains iron in a dichloro environment, coordinated by a bis[2,6-diethylbenzenamine] ligand system linked through a 2,6-pyridinediyl bridge.

The structural complexity of this compound makes it an interesting subject for both theoretical and experimental studies. The presence of the pyridine ring and the diethyl groups in the ligand system introduces steric and electronic effects that can influence the reactivity and stability of the iron center. Recent studies have explored the potential of this compound in catalytic applications, particularly in organometallic chemistry.

One of the most significant aspects of CAS No 257933-26-9 is its ability to act as a precursor for the synthesis of more complex iron-based materials. Researchers have utilized this compound to create nanoparticles with tailored magnetic properties, which have applications in data storage and biotechnology. The controlled synthesis of these nanoparticles often involves precise manipulation of reaction conditions to ensure uniformity and stability.

In terms of synthesis, the preparation of Iron, dichloro[N,N'-[(2,6-pyridinediyl-κN)diethylidyne]bis[2,6-diethylbenzenamine-κN]] typically involves a multi-step process. The starting materials include iron chloride and the corresponding ligand precursors. The reaction conditions are carefully optimized to achieve high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous solvents and reagents.

The application of this compound extends beyond catalysis and materials science. It has also been studied for its potential in drug delivery systems due to its ability to encapsulate therapeutic agents within its structure. The biocompatibility of the ligand system plays a crucial role in determining its suitability for such applications. Ongoing research is focused on enhancing the biodegradability and targeting capabilities of this compound for use in targeted drug delivery.

The spectroscopic properties of CAS No 257933-26-9 provide valuable insights into its electronic structure and coordination environment. Techniques such as X-ray crystallography, UV-vis spectroscopy, and magnetic measurements have been employed to characterize this compound. These studies have revealed that the iron center exhibits a high degree of symmetry due to the chelating nature of the ligands.

In conclusion, CAS No 257933-26-9, or Iron, dichloro[N,N'-[(2,6-pyridinediyl-κN)diethylidyne]bis[2,6-diethylbenzenamine-κN]], is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new materials and technologies. As our understanding of this compound continues to grow, so too does its potential impact on various industries ranging from electronics to medicine.